Cas no 13458-54-3 (4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL)

• Product Name: 4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL
• CAS No: 13458-54-3
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD07774783
• CID: 5178951
• Update Time: 2025-06-26

4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

• 4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL

• MDL： MFCD07774783
• Inchi： 1S/C12H16ClNO/c1-14-7-5-12(15,6-8-14)10-3-2-4-11(13)9-10/h2-4,9,15H,5-8H2,1H3
• InChI Key： BLBPQYXWLFOJCX-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2=CC=CC(Cl)=C2)(O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL

Professional Introduction to Compound with CAS No. 13458-54-3 and Product Name: 4-(3-CHLOROPHENYL)-1-METHYLPIPERIDIN-4-OL

The compound in question, identified by the CAS No. 13458-54-3, is a significant molecule within the realm of pharmaceutical chemistry. Its systematic name, 4-(3-chlorophenyl)-1-methylpiperidin-4-ol, provides a detailed insight into its structural framework, which comprises a piperidine ring substituted with a chlorophenyl group at the 4-position and a methyl group at the 1-position, along with a hydroxyl group at the 4-position of the piperidine ring. This unique arrangement of functional groups makes it a compound of interest for various chemical and biological studies.

The 4-(3-chlorophenyl)-1-methylpiperidin-4-ol structure is not only intriguing from a structural perspective but also holds potential in the development of new pharmaceutical agents. The presence of the chlorophenyl moiety suggests possible interactions with biological targets, while the piperidine core is a common scaffold in many bioactive molecules. The hydroxyl group further enhances its potential as a precursor or intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives due to their favorable pharmacokinetic properties and ability to interact with biological receptors effectively. For instance, modifications of the piperidine ring have been explored in the development of antipsychotic, antiviral, and anti-inflammatory drugs. The 4-(3-chlorophenyl)-1-methylpiperidin-4-ol derivative, with its specific substitution pattern, could be a valuable candidate for such applications.

In the context of medicinal chemistry, the synthesis and optimization of this compound are critical steps toward understanding its biological activity. The CAS No. 13458-54-3 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. Researchers often use such identifiers to cross-reference data from various studies, facilitating a comprehensive understanding of the compound's properties.

One of the most compelling aspects of this molecule is its potential as a building block for more complex pharmacophores. The 3-chlorophenyl group, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. By incorporating this moiety into a piperidine framework, scientists can fine-tune these interactions to achieve desired pharmacological effects.

The hydroxyl group at the 4-position of the piperidine ring adds another layer of complexity to this molecule. It can participate in hydrogen bonding both as an acceptor and a donor, making it an excellent candidate for designing molecules that interact with specific biological targets. Additionally, the presence of this group can influence the solubility and metabolic stability of any derivative formed from this compound.

Recent studies have also explored the role of substituted piperidines in modulating central nervous system (CNS) activity. The 4-(3-chlorophenyl)-1-methylpiperidin-4-ol derivative has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive candidate for further investigation.

The synthesis of this compound involves several key steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl group onto the piperidine ring efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

Once synthesized, 4-(3-chlorophenyl)-1-methylpiperidin-4-ol can be further modified to explore its pharmacological potential. Functional groups can be introduced or removed to alter its biological activity, solubility, and other pharmacokinetic properties. Such modifications are often guided by computational modeling and experimental data from related compounds.

The use of computational tools has revolutionized drug discovery by allowing researchers to predict how different molecular structures will behave biologically before conducting expensive wet lab experiments. These tools can simulate interactions between 4-(3-chlorophenyl)-1-methylpiperidin-4-ol and various biological targets, providing insights into its potential efficacy and side effects.

In conclusion, the compound identified by CAS No. 13458-54-3 and named 4-(3-chlorophenyl)-1-methylpiperidin-4-ol represents a fascinating subject for research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in drug development efforts worldwide.